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Compound of Interest

Compound Name:
4-Bromo-2-chloro-6-

methylpyridine

Cat. No.: B578623 Get Quote

Essential Safety and Handling Guide for 4-
Bromo-2-chloro-6-methylpyridine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 4-
Bromo-2-chloro-6-methylpyridine (CAS No. 1206250-53-4) in a laboratory setting.

Adherence to these procedures is critical for ensuring personal safety and minimizing

environmental risk.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Bromo-2-chloro-6-methylpyridine is a hazardous substance that requires careful handling.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals identifies

the following hazards[1]:

H302: Harmful if swallowed (Acute toxicity, oral)

H315: Causes skin irritation (Skin corrosion/irritation)

H318: Causes serious eye damage (Serious eye damage/eye irritation)
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H335: May cause respiratory irritation (Specific target organ toxicity, single exposure;

Respiratory tract irritation)

Appropriate personal protective equipment is the first line of defense against these hazards.

The following table summarizes the required PPE for handling this compound.

PPE Category Item Specifications Rationale

Eye Protection Safety Goggles

Chemical splash

goggles conforming to

EN166 (EU) or NIOSH

(US) standards.

Protects against

splashes that can

cause serious eye

damage.

Hand Protection
Chemical-resistant

gloves

Nitrile or butyl rubber

gloves. Inspect for

tears or holes before

use.

Prevents skin contact

which can cause

irritation. Use proper

glove removal

technique to avoid

contamination.

Body Protection Laboratory Coat
A fully-buttoned, long-

sleeved lab coat.

Protects skin and

personal clothing from

contamination.

Respiratory Protection Fume Hood

All handling of solid

and solutions should

be conducted in a

certified chemical

fume hood.

Minimizes inhalation

of dust or vapors that

can cause respiratory

irritation.

Respirator

If a fume hood is not

available or for

emergency situations,

a NIOSH-approved

respirator with

appropriate cartridges

for organic vapors and

particulates should be

used.

Provides respiratory

protection in

environments with

higher concentrations

of the chemical.
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Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 4-Bromo-2-chloro-6-methylpyridine is essential for safety.

1. Preparation:

Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for 4-Bromo-2-chloro-6-methylpyridine.
Assemble PPE: Put on all required personal protective equipment as detailed in the table
above.
Prepare the Work Area: Ensure a certified chemical fume hood is operational. The work area
should be clean and uncluttered. All necessary equipment, such as spatulas, glassware, and
weighing paper, should be placed inside the fume hood.

2. Handling:

Weighing and Transfer: Carefully weigh the required amount of the solid compound within
the fume hood. Use a disposable weighing boat or paper to avoid contamination of balances.
Solution Preparation: If preparing a solution, slowly add the solid to the solvent in a flask or
beaker within the fume hood. Use a magnetic stirrer for gentle agitation if necessary.
Conducting Reactions: All reactions involving this compound must be carried out within the
fume hood.

3. Post-Handling:

Decontamination: Thoroughly decontaminate all non-disposable equipment that has come
into contact with the chemical. Rinse with an appropriate solvent (e.g., acetone) and collect
the rinsate as hazardous waste.
Hand Washing: After removing gloves, wash hands thoroughly with soap and water[2].

Disposal Plan: Managing Hazardous Waste
Proper disposal of 4-Bromo-2-chloro-6-methylpyridine and any contaminated materials is

crucial to prevent environmental contamination.

Waste Segregation: All waste containing 4-Bromo-2-chloro-6-methylpyridine, including

excess solid, solutions, and contaminated disposables (e.g., gloves, weighing paper, pipette
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tips), must be collected in a designated hazardous waste container for halogenated organic

compounds[3]. Do not mix with non-hazardous or other types of chemical waste.

Container Labeling: The hazardous waste container must be clearly labeled with "Hazardous

Waste," the full chemical name "4-Bromo-2-chloro-6-methylpyridine," and the associated

hazards (e.g., "Toxic," "Irritant").

Storage: Store the sealed hazardous waste container in a designated and secure satellite

accumulation area until it is collected by the institution's environmental health and safety

department for disposal.

Disposal Method: Disposal should be carried out by a licensed hazardous waste disposal

company, typically through high-temperature incineration[2].

Emergency Procedures
In the event of an accidental exposure or spill, immediate action is necessary.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek medical attention[4][5].

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting

the upper and lower eyelids occasionally. Seek immediate medical attention[4][6].

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

the person is not breathing, give artificial respiration. Seek immediate medical attention[6][7].

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention[2][5].

Spill:

Small Spill: For a small spill, absorb the material with an inert, non-combustible absorbent

such as vermiculite or sand. Sweep up the absorbed material and place it in a sealed

container for hazardous waste disposal.

Large Spill: In the case of a large spill, evacuate the area immediately and contact your

institution's emergency response team or environmental health and safety department.
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Caption: A workflow diagram illustrating the key steps for safely handling 4-Bromo-2-chloro-6-
methylpyridine.

Disposal Workflow for 4-Bromo-2-chloro-6-methylpyridine Waste
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Caption: A decision-making workflow for the proper disposal of waste containing 4-Bromo-2-
chloro-6-methylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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